Cas no 2138213-55-3 (2-(Iodomethyl)-4-(4-nitrophenyl)oxolane)

• Product Name: 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane
• CAS No: 2138213-55-3
• MF: C₁₁H₁₂INO₃
• MW: 333.122355461121
• CID: 5758363
• PubChem ID: 137704156
• Update Time: 2025-05-22

2-(Iodomethyl)-4-(4-nitrophenyl)oxolane Chemical and Physical Properties

Names and Identifiers

• 2138213-55-3
• 2-(iodomethyl)-4-(4-nitrophenyl)oxolane
• EN300-718301
• 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane

• Inchi： 1S/C11H12INO3/c12-6-11-5-9(7-16-11)8-1-3-10(4-2-8)13(14)15/h1-4,9,11H,5-7H2
• InChI Key： WGPIUPMQGKCYQG-UHFFFAOYSA-N
• SMILES： ICC1CC(C2C=CC(=CC=2)[N+](=O)[O-])CO1

Computed Properties

• Exact Mass: 332.98619g/mol
• Monoisotopic Mass: 332.98619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Additional information on 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane

Comprehensive Overview of 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane (CAS No. 2138213-55-3): Properties, Applications, and Industry Insights

The chemical compound 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane (CAS No. 2138213-55-3) is a specialized organic molecule with a unique structural framework, combining an iodomethyl group and a 4-nitrophenyl moiety within an oxolane (tetrahydrofuran) ring. This combination grants it distinct reactivity and utility in synthetic chemistry, particularly in pharmaceutical intermediates and material science applications. Its molecular formula, C₁₂H₁₄INO₃, reflects its hybrid aromatic-aliphatic character, making it a versatile building block for researchers.

In recent years, the demand for heterocyclic compounds like 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane has surged due to their role in drug discovery and agrochemical development. The 4-nitrophenyl group, a common electron-withdrawing substituent, enhances the compound's participation in nucleophilic substitution reactions, while the iodomethyl functionality offers a handle for further derivatization. Such features align with the growing interest in click chemistry and cross-coupling reactions, which are frequently searched topics in synthetic chemistry forums and academic databases.

From a practical standpoint, CAS No. 2138213-55-3 is often explored for its potential in creating high-value intermediates. For instance, its oxolane ring can serve as a scaffold for bioactive molecules, addressing the pharmaceutical industry's need for fragment-based drug design. Additionally, the compound's nitrophenyl group is instrumental in developing photoactive materials, a hotspot in materials science due to applications in organic electronics and sensors. These aspects resonate with trending searches on AI-driven molecular design and green chemistry alternatives.

Analytical characterization of 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane typically involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Researchers emphasize its stability under inert conditions, though precautions are advised during handling due to its light-sensitive iodo substituent. Such details are critical for laboratories focusing on reproducible synthetic protocols, a frequently queried topic in online chemical communities.

The compound's relevance extends to academic research and industrial R&D, where it is leveraged for catalysis studies and polymer modification. Its structural motifs are also investigated in computational chemistry models to predict reactivity, aligning with the rise of machine learning in chemical synthesis. This intersection of experimental and theoretical approaches underscores its multidisciplinary appeal.

In summary, 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane (CAS No. 2138213-55-3) exemplifies the innovation driving modern chemistry. Its balanced reactivity, derivatization potential, and applicability across life sciences and advanced materials make it a compound of enduring interest. As industries prioritize sustainable synthesis and atom-efficient reactions, this molecule's role is poised to expand, answering the call for greener and more efficient chemical solutions.